Cas no 106060-92-8 (Thymidine 5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-,tetraammonium salt)

• Product Name: Thymidine 5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-,tetraammonium salt
• CAS No: 106060-92-8
• MF: C₁₀H₁₉N₆O₁₃P₃
• MW: 524.211544275284
• CID: 1179147
• PubChem ID: 45028327
• Update Time: 2025-04-20

Thymidine 5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-,tetraammonium salt Chemical and Physical Properties

Names and Identifiers

• Thymidine 5'-(tetrahydrogen triphosphate), 3'-azido-3'-deoxy-,tetraammonium salt
• azane,[[3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• DTXSID30661628
• Thymidine 5'-(tetrahydrogen triphosphate),tetra-ammonium
• NSC-742231
• 1-[3-Azido-2,3-dideoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione--ammonia (1/1)
• NSC742231
• 106060-92-8

• Inchi： 1S/C10H16N5O13P3.H3N/c1-5-3-15(10(17)12-9(5)16)8-2-6(13-14-11)7(26-8)4-25-30(21,22)28-31(23,24)27-29(18,19)20;/h3,6-8H,2,4H2,1H3,(H,21,22)(H,23,24)(H,12,16,17)(H2,18,19,20);1H3
• InChI Key： YFOYNUIGGRQZPX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-].N

Computed Properties

• Exact Mass: 524.02229567g/mol
• Monoisotopic Mass: 524.02229567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 973
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų